Cas no 1164459-15-7 (1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride)

• Product Name: 1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride
• CAS No: 1164459-15-7
• MF: C₂₀H₂₆ClN₃O₅
• MW: 423.89054441452
• CID: 6042401
• PubChem ID: 15945832
• Update Time: 2025-08-02

1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride
• 1-(4-(4-methoxyphenyl)piperazin-1-yl)-3-(2-nitrophenoxy)propan-2-ol hydrochloride
• 1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol;hydrochloride
• CHEMBL1342462
• MLS002541059
• 1-[4-(4-methoxyphenyl)-1-piperazinyl]-3-(2-nitrophenoxy)-2-propanol dihydrochloride
• AKOS026678742
• 1164459-15-7
• SMR000270954
• 1-[4-(4-METHOXYPHENYL)PIPERAZIN-1-YL]-3-(2-NITROPHENOXY)PROPAN-2-OL HYDROCHLORIDE
• MLS000677133
• F0909-0078

• Inchi： 1S/C20H25N3O5.ClH/c1-27-18-8-6-16(7-9-18)22-12-10-21(11-13-22)14-17(24)15-28-20-5-3-2-4-19(20)23(25)26;/h2-9,17,24H,10-15H2,1H3;1H
• InChI Key： BQPBMWDDDJIIEP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(OC)C=C2)CC1)C(O)COC1=CC=CC=C1[N+]([O-])=O.[H]Cl

Computed Properties

• Exact Mass: 423.1560986g/mol
• Monoisotopic Mass: 423.1560986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų

Additional information on 1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride

Comprehensive Overview of 1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride (CAS No. 1164459-15-7)

1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride (CAS No. 1164459-15-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its piperazine and nitrophenoxy moieties, exhibits potential applications in drug development, particularly in the modulation of neurotransmitter systems. Researchers are increasingly exploring its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

The molecular structure of 1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride includes a hydrochloride salt form, which enhances its solubility and stability, making it suitable for various experimental and therapeutic applications. Recent studies have highlighted its potential in addressing neurological disorders, aligning with the growing public interest in mental health therapeutics and neuroprotective agents. This aligns with frequent search queries such as "new compounds for anxiety treatment" and "GPCR-targeting drugs."

From a synthetic chemistry perspective, the compound's methoxyphenyl and nitrophenoxy groups contribute to its electronic and steric properties, which are critical for binding affinity and selectivity. These features make it a candidate for further investigation in structure-activity relationship (SAR) studies, a trending topic in drug discovery forums and academic discussions. Its CAS No. 1164459-15-7 is often referenced in patent literature, underscoring its commercial and research relevance.

In the context of green chemistry and sustainable drug development, 1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride has also been evaluated for its synthetic efficiency and environmental impact. Researchers are optimizing its production to minimize waste, responding to the increasing demand for eco-friendly pharmaceutical synthesis—a frequently searched topic among chemists and environmental scientists.

Furthermore, the compound's potential interactions with serotonin and dopamine receptors have sparked interest in its applicability for mood regulation and cognitive enhancement. This ties into popular search trends like "novel antidepressants" and "cognitive enhancers 2023." The inclusion of hydrochloride in its formulation ensures better bioavailability, a key factor in its pharmacokinetic profile.

In summary, 1-4-(4-methoxyphenyl)piperazin-1-yl-3-(2-nitrophenoxy)propan-2-ol hydrochloride (CAS No. 1164459-15-7) represents a promising candidate for multidisciplinary research, bridging gaps between medicinal chemistry, neuroscience, and sustainable science. Its structural complexity and functional versatility continue to inspire innovative studies, making it a compound of significant contemporary interest.